molecular formula C12H13ClO B8737588 Cyclobutanone, 3-(4-chlorophenyl)-2,2-dimethyl- CAS No. 89451-88-7

Cyclobutanone, 3-(4-chlorophenyl)-2,2-dimethyl-

Cat. No. B8737588
CAS RN: 89451-88-7
M. Wt: 208.68 g/mol
InChI Key: JYEZBOSVTHMTQK-UHFFFAOYSA-N
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Description

Cyclobutanone, 3-(4-chlorophenyl)-2,2-dimethyl- is a useful research compound. Its molecular formula is C12H13ClO and its molecular weight is 208.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality Cyclobutanone, 3-(4-chlorophenyl)-2,2-dimethyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Cyclobutanone, 3-(4-chlorophenyl)-2,2-dimethyl- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

89451-88-7

Product Name

Cyclobutanone, 3-(4-chlorophenyl)-2,2-dimethyl-

Molecular Formula

C12H13ClO

Molecular Weight

208.68 g/mol

IUPAC Name

3-(4-chlorophenyl)-2,2-dimethylcyclobutan-1-one

InChI

InChI=1S/C12H13ClO/c1-12(2)10(7-11(12)14)8-3-5-9(13)6-4-8/h3-6,10H,7H2,1-2H3

InChI Key

JYEZBOSVTHMTQK-UHFFFAOYSA-N

Canonical SMILES

CC1(C(CC1=O)C2=CC=C(C=C2)Cl)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

0.91 g (0.04 mol) of sodium is dissolved in 100 ml of ethanol and, at 20° C., 10.5 g (0.036 mol) of 1-bromo-1-(4-chlorophenyl)-2,2-dimethyl-3-butanone in 20 ml of ethanol are added. The reaction mixture is stirred at 20° C. for about 15 hours, diluted with water and neutralized. It is extracted with methylene chloride, dried with sodium sulphate and the solvent is distilled off from the filtrate under waterpump vacuum. The residue is purified by distillation under high vacuum. 4.8 g (65% of theory) of 2,2-dimethyl-3-(4-chlorophenyl)cyclobutanone of boiling point 98° to 107° C./0.05 mbar are obtained.
Quantity
0.91 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
10.5 g
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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